2-Bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide

• Molecular Formula: C6H7Br2NOS
• Molecular Weight: 301.00 g/mol
• IUPAC Name: 2-bromo-1-(4-methyl-1,3-thiazol-5-yl)ethanone;hydrobromide
• InChI: InChI=1S/C6H6BrNOS.BrH/c1-4-6(5(9)2-7)10-3-8-4;/h3H,2H2,1H3;1H
• InChI Key: VQHHUXRJKNSHHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)CBr.Br

Description

2-Bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide is a useful research compound. Its molecular formula is C6H7Br2NOS and its molecular weight is 301.00 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

220 mg (1.56 mmol) of 1-(4-methylthiazol-5-yl)ethanone are dissolved in 10 mL of glacial acetic acid. 769 μl (4.67 mmol) of hydrobromic acid and 88 μl (1.71 mmol) of bromine are added to the medium. The reaction mixture is placed under magnetic stirring at room temperature for 2 hours. Ethyl ether is added to the solution until a precipitate appears. The precipitate corresponding to 2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide is filtered off, washed with ethyl ether and dried. The 350 mg of product obtained have the following characteristics: